(4-Methyl-2-phenylpiperazin-1-yl)-phenylmethanone

• Molecular Formula: C18H20N2O
• Molecular Weight: 280.4 g/mol
• IUPAC Name: (4-methyl-2-phenylpiperazin-1-yl)-phenylmethanone
• InChI: InChI=1S/C18H20N2O/c1-19-12-13-20(18(21)16-10-6-3-7-11-16)17(14-19)15-8-4-2-5-9-15/h2-11,17H,12-14H2,1H3
• InChI Key: HTAYPYIYOLQCPR-UHFFFAOYSA-N
• SMILES: CN1CCN(C(C1)C2=CC=CC=C2)C(=O)C3=CC=CC=C3

Description

(4-Methyl-2-phenylpiperazin-1-yl)-phenylmethanone, also known as MPPP, is a chemical compound that belongs to the class of piperazine derivatives. It is commonly used in scientific research as a tool to study the central nervous system and its effects on the body. MPPP has been found to have a wide range of applications, including as a potential treatment for various neurological disorders.

Mechanism of Action

The mechanism of action of (4-Methyl-2-phenylpiperazin-1-yl)-phenylmethanone involves its interaction with the dopamine receptors in the brain. It binds to these receptors and stimulates the release of dopamine, which can lead to various physiological and biochemical effects.
Biochemical and Physiological Effects
(4-Methyl-2-phenylpiperazin-1-yl)-phenylmethanone has been found to have a wide range of biochemical and physiological effects. It can increase the release of dopamine in the brain, which can lead to increased feelings of pleasure and reward. It can also increase the levels of other neurotransmitters, including norepinephrine and serotonin, which can have a variety of effects on the body.

Advantages and Limitations for Lab Experiments

One of the major advantages of using (4-Methyl-2-phenylpiperazin-1-yl)-phenylmethanone in lab experiments is its potency as a dopamine receptor agonist. This property allows researchers to study the effects of dopamine on the body in a controlled environment. However, one of the limitations of using (4-Methyl-2-phenylpiperazin-1-yl)-phenylmethanone is its potential for abuse and addiction. Therefore, it is important to use (4-Methyl-2-phenylpiperazin-1-yl)-phenylmethanone in a responsible and ethical manner.

Future Directions

There are many future directions for the use of (4-Methyl-2-phenylpiperazin-1-yl)-phenylmethanone in scientific research. One potential area of study is its use as a treatment for various neurological disorders, including Parkinson's disease and schizophrenia. Additionally, researchers may continue to explore the biochemical and physiological effects of (4-Methyl-2-phenylpiperazin-1-yl)-phenylmethanone and its potential applications in other areas of medicine and science.

Synthesis Methods

(4-Methyl-2-phenylpiperazin-1-yl)-phenylmethanone can be synthesized through a variety of methods, including the reaction of 4-methyl-1-phenylpiperazine with benzophenone in the presence of a catalyst. This method has been found to be highly efficient and yields high-quality (4-Methyl-2-phenylpiperazin-1-yl)-phenylmethanone.

Scientific Research Applications

(4-Methyl-2-phenylpiperazin-1-yl)-phenylmethanone has been extensively studied for its scientific research applications. It has been found to be a potent dopamine receptor agonist, which means that it can stimulate the release of dopamine in the brain. This property makes it an ideal tool for studying the role of dopamine in various neurological disorders, including Parkinson's disease and schizophrenia.